Cas no 66820-95-9 (2-bromo-10h-phenothiazine)

• Product Name: 2-bromo-10h-phenothiazine
• CAS No: 66820-95-9
• MF: C₁₂H₈BrNS
• MW: 278.167620658875
• MDL: MFCD27921901
• CID: 1712513
• PubChem ID: 13106350
• Update Time: 2025-10-29

2-bromo-10h-phenothiazine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-10h-phenothiazine
• Phenazine, 2-bromo-,5,10-dioxide
• AC1L5GCV
• 2-Bromphenazin-5,10-dioxid
• AG-J-33799
• 2-Bromphenazin-9,10-dioxid
• 2-Brom-phenothiazin
• 3-Brom-phenothiazin
• AR-1D9726
• NSC21662
• AC1Q5B6L
• CTK5D1250
• 2-bromo-phenazine 5,10-dioxide
• 2-Bromophenazine 5,10-dioxide
• Phenazine, 2-bromo-,5,10-dioxide; AC1L5GCV; 2-Bromphenazin-5,10-dioxid; AG-J-33799; 2-Bromphenazin-9,10-dioxid; 2-Brom-phenothiazin; 3-Brom-phenothiazin; AR-1D9726; NSC21662; AC1Q5B6L; CTK5D1250; 2-bromo-phenazine 5,10-dioxide; 2-Bromophenazine 5,10-dioxide;
• MFCD27921901
• AKOS030632164
• SXBVYXOFICMKHD-UHFFFAOYSA-N
• SCHEMBL9670236
• 66820-95-9
• DS-20115
• 10H-Phenothiazine, 2-bromo-
• 2-bromophenothiazine
• DTXSID801312367
• CS-0100716
• DB-163896

• MDL： MFCD27921901
• Inchi： 1S/C12H8BrNS/c13-8-5-6-12-10(7-8)14-9-3-1-2-4-11(9)15-12/h1-7,14H
• InChI Key： SXBVYXOFICMKHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC1C=CC=CC=1S2

Computed Properties

• Exact Mass: 276.95614
• Monoisotopic Mass: 276.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 12.03

Additional information on 2-bromo-10h-phenothiazine

Introduction to 2-Bromo-10H-Phenothiazine (CAS No. 66820-95-9)

The compound 2-Bromo-10H-Phenothiazine, identified by the CAS registry number 66820-95-9, is a significant molecule in the field of organic chemistry. This compound belongs to the phenothiazine family, which has been extensively studied for its unique electronic properties and potential applications in various industries. Phenothiazines are derivatives of phenothiazole, a heterocyclic compound with a sulfur atom in the ring structure, and they have gained attention due to their role in pharmaceuticals, materials science, and electronic devices.

The structure of 2-Bromo-10H-Phenothiazine consists of a benzene ring fused with a thiazine ring, where the sulfur atom is at position 1 and nitrogen at position 3. The bromine substituent at position 2 introduces specific reactivity and stability to the molecule. This substitution pattern makes it a valuable precursor for synthesizing more complex structures, such as those used in optoelectronic materials and sensors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Bromo-10H-Phenothiazine. Researchers have explored various methodologies, including oxidative coupling reactions and metal-catalyzed cross-coupling reactions, to synthesize this compound with high purity and yield. These methods not only enhance the scalability of production but also pave the way for its application in large-scale manufacturing processes.

In terms of applications, 2-Bromo-10H-Phenothiazine has shown promise in the development of advanced materials. For instance, its use as a building block for constructing two-dimensional (2D) materials has been reported in recent studies. These materials exhibit exceptional electronic properties, making them suitable for applications in flexible electronics and energy storage devices.

Moreover, the compound has been investigated for its potential in biomedical applications. Studies have demonstrated that derivatives of phenothiazines can interact with biological systems in ways that are beneficial for drug delivery and diagnostic imaging. The bromine substituent in 2-Bromo-10H-Phenothiazine plays a crucial role in modulating these interactions, making it a valuable tool in medicinal chemistry.